7-Chloro-1-(4-methoxyphenyl)-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 7-chloro-1-(4-methoxyphenyl)-2-(2-morpholin-4-ylethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C24H23ClN2O5/c1-30-17-5-2-15(3-6-17)21-20-22(28)18-14-16(25)4-7-19(18)32-23(20)24(29)27(21)9-8-26-10-12-31-13-11-26/h2-7,14,21H,8-13H2,1H3
• InChI Key: JCWHGSSXNUDJLI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2C3=C(C(=O)N2CCN4CCOCC4)OC5=C(C3=O)C=C(C=C5)Cl
• Molecular Formula: C24H23ClN2O5
• Molecular Weight: 454.9 g/mol

Description

7-Chloro-1-(4-methoxyphenyl)-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C24H23ClN2O5 and its molecular weight is 454.91. The purity is usually 95%.
BenchChem offers high-quality 7-Chloro-1-(4-methoxyphenyl)-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Chloro-1-(4-methoxyphenyl)-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Functionalized Chloroenamines in Synthesis

Studies on morpholino-chlorotetrahydro-N-methyl-pyridine and its reactions with Grignard reagents or organometallic compounds have led to the formation of azabicyclohexane diastereomers and monocyclic ketones, showcasing the compound's utility in the synthesis of complex organic structures and potential in medicinal chemistry research (Butz & Vilsmaier, 1993).

Synthesis of Heterocyclic Compounds

The synthesis of thiophene analogues of analgesic compounds, starting from acetylprotected thienylhydrazine, demonstrates the compound's role in developing physiologically active compounds with potential therapeutic applications (Binder et al., 1991).

Advances in Polymer Science

Research into polyesteramides with pendant functional groups from morpholine-2,5-dione derivatives shows the compound's relevance in creating materials with specific chemical functionalities, useful in drug delivery systems, biodegradable materials, and other applications in materials science (Veld, Dijkstra, & Feijen, 1992).

Photoluminescent Conjugated Polymers

The development of photoluminescent conjugated polymers incorporating pyrrolopyrrole units suggests applications in organic electronics, including light-emitting diodes and solar cells, indicating the compound's potential in enhancing electronic and optoelectronic device performance (Beyerlein & Tieke, 2000).